Cas no 13705-47-0 (1(2H)-Naphthalenone, 3,4-dihydro-3,3-dimethyl-)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-3,3-dimethyl-
• CAS No: 13705-47-0
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1249948
• PubChem ID: 13244670
• Update Time: 2025-04-20

1(2H)-Naphthalenone, 3,4-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-3,3-dimethyl-
• 3,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• 13705-47-0
• 1,2,3,4-Tetrahydro-3,3-dimethyl-1-oxonaphthalene
• FSOABSKPUNBUIA-UHFFFAOYSA-N
• SCHEMBL5353546
• 3,3-Dimethyl-3,4-dihydronaphthalen-1(2H)-one

• Inchi： 1S/C12H14O/c1-12(2)7-9-5-3-4-6-10(9)11(13)8-12/h3-6H,7-8H2,1-2H3
• InChI Key： FSOABSKPUNBUIA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins